1-(3-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline

• IUPAC Name: (3-fluorophenyl)-(5-morpholin-4-ylsulfonyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C19H19FN2O4S/c20-16-3-1-2-15(12-16)19(23)22-7-6-14-13-17(4-5-18(14)22)27(24,25)21-8-10-26-11-9-21/h1-5,12-13H,6-11H2
• InChI Key: KXSUBUZINHGXNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)S(=O)(=O)N3CCOCC3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C19H19FN2O4S
• Molecular Weight: 390.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including substitution reactions, reduction processes, and reactions with sulfonyl chlorides or chloroformates to yield a variety of sulfonamides and carbamates. These processes highlight the compound's potential versatility and the complexity of its synthesis (Janakiramudu et al., 2017).

Molecular Structure Analysis

Studies on similar molecules emphasize the importance of structural elucidation techniques such as IR, NMR (1H and 13C), and mass spectral data. These techniques are crucial for confirming the molecular structure of complex organic compounds (Prasad et al., 2018).

Chemical Reactions and Properties

Research indicates that compounds within this chemical family participate in various biological and chemical reactions, demonstrating antimicrobial and antifungal activities. Molecular docking studies also suggest these compounds' potential interactions with biological targets (Janakiramudu et al., 2017).

Physical Properties Analysis

While specific details on the physical properties of "1-(3-fluorobenzoyl)-5-(4-morpholinylsulfonyl)indoline" are scarce, related research on compounds such as "4-(6-Fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone" provides insights into their crystalline structures and stability, informed by X-ray diffraction studies and Hirshfeld surface analysis (Prasad et al., 2018).

Chemical Properties Analysis

The chemical behavior of related compounds is characterized by their reactivity in synthesis processes and their biological activities. The variety of derived sulfonamides and carbamates, for example, illustrates the chemical versatility and potential utility of these molecules in medicinal chemistry and materials science (Janakiramudu et al., 2017).